Cas no 109267-47-2 (2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)-)

• Product Name: 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)-
• CAS No: 109267-47-2
• MF: C₉H₁₅NO₂S₂
• MW: 233.350899934769
• MDL: MFCD25372727
• CID: 1187829
• PubChem ID: 14070875
• Update Time: 2025-11-01

2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)-
• SCHEMBL10416564
• 109267-47-2
• 2-methoxy-1-[(4S)-4-(propan-2-yl)-2-sulfanylidene-1,3-thiazolidin-3-yl]ethan-1-one

• MDL： MFCD25372727
• Inchi： 1S/C9H15NO2S2/c1-6(2)7-5-14-9(13)10(7)8(11)4-12-3/h6-7H,4-5H2,1-3H3/t7-/m1/s1
• InChI Key： NZUPFFGAIFXZJD-SSDOTTSWSA-N
• SMILES： S1C(N(C(COC)=O)[C@H](C1)C(C)C)=S

Computed Properties

• Exact Mass: 233.05455
• Monoisotopic Mass: 233.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)-

Comprehensive Overview of 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- (CAS No. 109267-47-2)

2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- (CAS No. 109267-47-2) is a specialized organic compound belonging to the thiazolidinethione class. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The (S)- enantiomer configuration further enhances its relevance in chiral synthesis, a topic of growing interest in modern chemistry.

The molecular structure of 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- features a thiazolidine ring substituted with a methoxyacetyl group and an isopropyl moiety. This combination of functional groups contributes to its reactivity and versatility in synthetic applications. Researchers have explored its role as a building block for more complex molecules, particularly in the development of bioactive compounds. The presence of the thiazolidinethione core is notable, as this scaffold is frequently investigated for its potential in drug discovery and catalysis.

In the context of current scientific trends, 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- aligns with several hot topics in chemistry. For instance, the demand for chiral auxiliaries and asymmetric synthesis reagents has surged, driven by the pharmaceutical industry's need for enantiomerically pure drugs. This compound's (S)- configuration makes it a valuable candidate for such applications. Additionally, the rise of green chemistry has prompted investigations into more sustainable synthetic routes, where this molecule's efficiency and selectivity could play a role.

Another area of interest is the compound's potential in agrochemical research. With the global focus on sustainable agriculture and crop protection, molecules like 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- are being studied for their pesticidal or herbicidal properties. The thiazolidinethione moiety is known to interact with biological systems, making it a promising scaffold for designing novel agrochemicals.

From a technical perspective, the synthesis and characterization of 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- require careful consideration of reaction conditions to maintain the integrity of the (S)- configuration. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are typically employed to verify its purity and enantiomeric excess. These methods are critical for ensuring the compound's suitability in high-value applications.

The compound's stability and storage conditions are also important considerations. 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- should be stored in a cool, dry environment, protected from light and moisture to prevent degradation. Proper handling and storage are essential to maintain its chemical integrity and performance in subsequent reactions.

In summary, 2-Thiazolidinethione, 3-(methoxyacetyl)-4-(1-methylethyl)-, (S)- (CAS No. 109267-47-2) represents a fascinating and versatile compound with broad potential in multiple scientific disciplines. Its unique structural features, combined with the growing demand for chiral and bioactive molecules, position it as a subject of ongoing research and development. As the scientific community continues to explore new frontiers in chemistry and materials science, this compound is likely to remain a key player in innovative applications.